Cas no 1217856-28-4 ((S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid)

• Product Name: (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid
• CAS No: 1217856-28-4
• MF: C₁₇H₂₁Cl₂NO₄
• MW: 374.258943319321
• MDL: MFCD06796784
• CID: 1032849
• PubChem ID: 7145467
• Update Time: 2025-10-29

(S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)pyrrolidine-2-carboxylic acid
• (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid
• Boc-(S)-alpha-(2,4-dichlorobenzyl)-proline
• AKOS016844100
• (2S)-2-[(2,4-dichlorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)pyrrolidine-2-carboxylicacid
• DTXSID00428023
• (2S)-1-(TERT-BUTOXYCARBONYL)-2-[(2,4-DICHLOROPHENYL)METHYL]PYRROLIDINE-2-CARBOXYLIC ACID
• MFCD06796784
• 1217856-28-4
• BOC-(S)-ALPHA-(2,4-DICHLORO-BENZYL)-PROLINE
• PS-12582
• Boc-(S)-alpha-(2,4-dichlorobenzyl)proline

• MDL： MFCD06796784
• Inchi： 1S/C17H21Cl2NO4/c1-16(2,3)24-15(23)20-8-4-7-17(20,14(21)22)10-11-5-6-12(18)9-13(11)19/h5-6,9H,4,7-8,10H2,1-3H3,(H,21,22)/t17-/m0/s1
• InChI Key： RTAALXHRKJFITN-KRWDZBQOSA-N
• SMILES： ClC1C=C(C=CC=1C[C@]1(C(=O)O)CCCN1C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 373.08500
• Monoisotopic Mass: 373.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 490.3±45.0 °C at 760 mmHg
• Flash Point: 250.3±28.7 °C
• PSA: 66.84000
• LogP: 4.32810
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid

Research Brief on (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic Acid (CAS: 1217856-28-4)

The compound (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid (CAS: 1217856-28-4) has recently gained significant attention in the field of medicinal chemistry as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its importance in the development of novel protease inhibitors and its potential applications in treating various diseases, including viral infections and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the synthesis of SARS-CoV-2 main protease inhibitors. The research team utilized this chiral pyrrolidine derivative to develop potent antiviral compounds with improved pharmacokinetic properties. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for maintaining the stereochemical integrity during subsequent synthetic steps, while the 2,4-dichlorobenzyl moiety contributed to enhanced binding affinity.

In the context of drug discovery, this compound has shown particular promise in structure-activity relationship (SAR) studies. A recent patent application (WO2023056421) disclosed its use in developing new classes of cysteine protease inhibitors, with the 2,4-dichlorobenzyl group playing a critical role in optimizing target binding and selectivity. The chiral center at the 2-position of the pyrrolidine ring was identified as essential for biological activity, with the (S)-enantiomer demonstrating superior pharmacological properties compared to its (R)-counterpart.

From a synthetic chemistry perspective, recent advances have focused on improving the production efficiency of this intermediate. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that achieved >99% enantiomeric purity while reducing the number of purification steps. The new protocol utilizes asymmetric hydrogenation as a key step, addressing previous challenges with racemization during the synthesis.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) have provided new insights into its conformational preferences and solvation behavior, which are critical for understanding its reactivity in various synthetic transformations. These findings are particularly valuable for medicinal chemists designing derivatives with improved drug-like properties.

Looking forward, researchers anticipate expanded applications of this versatile intermediate in the development of new therapeutic agents. Its structural features make it particularly suitable for creating constrained peptidomimetics, a class of compounds that has shown promise in addressing challenging drug targets. Current research efforts are exploring its incorporation into novel chemotypes targeting protein-protein interactions, which represent a growing frontier in drug discovery.

In conclusion, (S)-1-(tert-Butoxycarbonyl)-2-(2,4-dichlorobenzyl)-pyrrolidine-2-carboxylic acid continues to be a valuable tool in medicinal chemistry, with recent studies expanding its applications and improving synthetic accessibility. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic agents addressing unmet medical needs.